Cas no 2181-44-4 (Trimethylsulfonium methylsulfate)
2181-44-4 structure
Product Name:Trimethylsulfonium methylsulfate
CAS No:2181-44-4
MF:C4H12O4S2
MW:188.265679359436
MDL:MFCD00012205
CID:253303
PubChem ID:24858131
Update Time:2025-04-19
Trimethylsulfonium methylsulfate Chemical and Physical Properties
Names and Identifiers
-
- Trimethylsulfonium methylsulfate
- methyl sulfate,trimethylsulfanium
- methyl trimethylsulfonium sulfate
- trimethylsulfonium methylsulphate
- trimethylsulphonium methyl sulphate
- trimethylsulfanium methyl sulfate
- methyl sulfate; trimethylsulfonium
- methyl sulfate; trimethylsulfanium
- A815678
- 2181-44-4
- MFCD00012205
- trimethylsulphonium methylsulphate
- FT-0758008
- SCHEMBL243128
- J-014300
- ANXKZXRDXAZQJT-UHFFFAOYSA-M
- trimethyl sulfonium methyl sulfate
- DTXSID80375389
- Trimethylsulfonium methyl sulfate
- trimethylsulfonium methyl sulphate
- AKOS025294919
- trimethylsulphonium methyl-sulphate
- methyl sulfate;trimethylsulfanium
- G77362
- TRIMETHYLSULFONIUMMETHYLSULFATE
- TRIMETHYLSULFONIUM METHYL SULFATE(1-)
- DB-234135
-
- MDL： MFCD00012205
- Inchi： 1S/C3H9S.CH4O4S/c1-4(2)3;1-5-6(2,3)4/h1-3H3;1H3,(H,2,3,4)/q+1;/p-1
- InChI Key： ANXKZXRDXAZQJT-UHFFFAOYSA-M
- SMILES： [S+](C)(C)C.S(=O)(=O)([O-])OC
Computed Properties
- Exact Mass: 188.01800
- Monoisotopic Mass: 188.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 98.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 75.8A^2
Experimental Properties
- Color/Form: Not determined
- Melting Point: 92-94 °C (lit.)
- PSA: 100.11000
- LogP: 0.66790
- Solubility: Not determined
Trimethylsulfonium methylsulfate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
Trimethylsulfonium methylsulfate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Trimethylsulfonium methylsulfate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 005437-1g |
Trimethylsulfonium methyl sulfate |
2181-44-4 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 005437-5g |
Trimethylsulfonium methyl sulfate |
2181-44-4 | 98% | 5g |
￡14.00 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03358-25g |
TRIMETHYLSULFONIUMMETHYLSULFATE |
2181-44-4 | 98% | 25g |
¥1548.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03358-5g |
TRIMETHYLSULFONIUMMETHYLSULFATE |
2181-44-4 | 5g |
¥658.0 | 2021-09-03 | ||
| Fluorochem | 005437-25g |
Trimethylsulfonium methyl sulfate |
2181-44-4 | 98% | 25g |
￡23.00 | 2022-03-01 | |
| Fluorochem | 005437-100g |
Trimethylsulfonium methyl sulfate |
2181-44-4 | 98% | 100g |
￡84.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1247255-5g |
TRIMETHYLSULFONIUM METHYL SULFATE |
2181-44-4 | 97% | 5g |
$75 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1247255-25g |
TRIMETHYLSULFONIUM METHYL SULFATE |
2181-44-4 | 97% | 25g |
$165 | 2024-06-07 | |
| BAI LING WEI Technology Co., Ltd. | 005437-1g |
Trimethylsulfonium methyl sulfate |
2181-44-4 | 98% | 1g |
￥ 220 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 005437-5g |
Trimethylsulfonium methyl sulfate |
2181-44-4 | 98% | 5g |
￥ 308 | 2022-04-26 |
Trimethylsulfonium methylsulfate Related Literature
-
1. Efficient use of trimethylsulfonium methylsulfate as a reagent for the epoxidation of carbonyl-containing compoundsJulie Forrester,Ray V. H. Jones,Peter N. Preston,Elizabeth S. C. Simpson J. Chem. Soc. Perkin Trans. 1 1999 3333
-
2. Generation of trimethylsulfonium cation from dimethyl sulfoxide and dimethyl sulfate: implications for the synthesis of epoxides from aldehydes and ketonesJulie Forrester,Ray V. H. Jones,Peter N. Preston,Elizabeth S. C. Simpson J. Chem. Soc. Perkin Trans. 1 1995 2289
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